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The following tables summarize the key quantitative changes in RTG and UGE induced by canagliflozin

across preclinical and clinical studies.

Table 1: Effects of Canagliflozin in Preclinical Animal Models

Canagliflozin

Effect on Urinary Glucose

Animal Model Effect on RTG . .

Dose Excretion (UGE) & Glycemia
Zucker Diabetic 1 mg/kg Lowered from 415 * Increased UGE; reduced blood
Fatty (ZDF) Rats 12 mg/dL to 94 + 10 glucose and HbAlc after 4 weeks
[1] mgl/dL
db/db Mice [1] Acute dosing - Dose-dependently decreased blood

glucose concentrations

Obese Rodent Various - Increased UGE; decreased body
Models [1] weight gain, epididymal fat, and liver

Table 2: Effects of Canagliflozin in Human Clinical Studies

weight
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Stud
o . Canagliflozin Effect on Urinary Glucose
Population / Effect on RTG .
Dose Excretion (UGE)

Type

Patients with 100 mg daily Lowered from a baseline of Increased mean UGE to
T2DM [2] ~240 mg/dL approximately 100 g/day
Patients with 300 mg daily Maximal suppression to ~70- Increased mean UGE to

T2DM [2]

Patients with
T2DM [3] [4]

100 mg daily for

8 days

90 mgl/dL over 24 hours

Measured reduction (novel
MMTT-based method
validated)

approximately 100 g/day

Correlated increase in UGE

Mechanism of Action & Signaling Pathway

Canagliflozin works by competitively and reversibly inhibiting SGLT2, the primary transporter responsible

for glucose reabsorption in the early proximal tubule [2]. The following diagram visualizes the signaling

pathway through which this inhibition improves glycemic control.
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(Canagliﬂozir)

Inhibition of SGLT2

Reduced Glucose Reabsorption
in Proximal Tubule

Lowered Renal Threshold
for Glucose (RTG)

Increased Urinary
Glucose Excretion (UGE)

Improved Glycemic Control

Secondary Benefits:
Weight Loss, BP Reduction

Click to download full resolution via product page

Detailed Experimental Protocols

The robust data on canagliflozin's pharmacodynamics are derived from well-established experimental

methods.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s522556?utm_src=pdf-body-img
https://www.smolecule.com/products/s522556?utm_src=pdf-body
https://www.smolecule.com/products/s522556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Determining RTG via Stepwise Hyperglycemic Clamp (SHCP)

The SHCP is considered the gold standard for measuring RTG, though it is complex and limited to
specialized labs [3] [4].

e Procedure:

o Subject Preparation: Patients are typically studied after an overnight fast.

o Blood Glucose Control: A Biostator or similar device is used to maintain arterialized venous
blood glucose at predetermined, stepwise-increasing targets (e.g., 126, 171, 216, 261, and 306
mg/dL in untreated subjects) via a variable intravenous glucose infusion [4].

o Urine Collection: Urine is collected over specific periods (e.g., the last 1.5 hours) at each
blood glucose plateau to measure the rate of UGE.

o Data Analysis: The relationship between UGE and blood glucose is analyzed. RTG is
determined as the blood glucose concentration at which UGE begins to increase substantially
from zero, often using nonlinear regression to fit the threshold model [4].

Validated Novel Method Using Mixed-Meal Tolerance Test (MMTT)

A simpler method validated against the SHCP allows for RTG estimation in broader clinical trial settings [3]

[4].

e Procedure:

o Intervention: Subjects undergo a standardized mixed-meal test (e.g., a meal containing ~700
kcal with 100 g carbohydrates).

o Blood Sampling: Blood glucose (BG) is measured at multiple time points (e.g., -15, 0, 30, 60,
90, 120, 180, and 240 minutes).

o Urine Collection: Urine is collected over timed intervals (e.g., 0-2 hours and 2-4 hours post-
meal) to measure total glucose excreted.

o Calculation: RTG is calculated using the measured BG, UGE rate, and an estimate of the
glomerular filtration rate (eGFR), based on a validated threshold model [4]. This method
showed excellent agreement with the SHCP, with a concordance correlation coefficient of 0.94

[3] [4].

Relevance in Drug Development & Research

Understanding and measuring RTG is critical for several reasons in a drug development context:
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¢ Proof of Mechanism: A significant reduction in RTG is direct proof of SGLT2 inhibition at the target
organ [1] [2].

e Dose Selection: Phase 1 studies use dose-dependent reductions in RTG and increases in UGE to
establish pharmacologically active dosing regimens [2].

¢ Predicting Efficacy: Research indicates that patients with a higher baseline RTG may experience a
greater HbA1c reduction from SGLT2 inhibitor therapy, highlighting RTG as a potential predictive
biomarker [5] [6].

¢ Understanding Upregulation: In T2DM, renal glucose reabsorption is often increased due to
upregulation of SGLT2, which raises the RTG and contributes to hyperglycemia. Canagliflozin
counteracts this pathological state [7] [2].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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